3-[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]-2-benzofuran-1(3H)-one

• IUPAC Name: (3E)-3-[5-(4-methoxyphenyl)-2-oxofuran-3-ylidene]-2-benzofuran-1-one
• InChI: InChI=1S/C19H12O5/c1-22-12-8-6-11(7-9-12)16-10-15(19(21)23-16)17-13-4-2-3-5-14(13)18(20)24-17/h2-10H,1H3/b17-15+
• InChI Key: UDXBPCPOTZWZGJ-BMRADRMJSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=C3C4=CC=CC=C4C(=O)O3)C(=O)O2
• Isomeric SMILES: COC1=CC=C(C=C1)C2=C/C(=C\3/C4=CC=CC=C4C(=O)O3)/C(=O)O2
• Molecular Formula: C19H12O5
• Molecular Weight: 320.3 g/mol

Description

3-[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]-2-benzofuran-1(3H)-one is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. This compound is also known as MBF and has been found to possess a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 3-[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]-2-benzofuran-1(3H)-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and survival. It has also been found to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects
In addition to its anti-cancer properties, 3-[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]-2-benzofuran-1(3H)-one has been found to possess a range of biochemical and physiological effects. It has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. It has also been found to exhibit anti-bacterial and anti-fungal properties, suggesting its potential use as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]-2-benzofuran-1(3H)-one in lab experiments is its well-established synthesis method. This compound can be produced in large quantities, making it readily available for research purposes. However, one of the limitations of using this compound is its potential toxicity. While it has been found to be relatively safe at low concentrations, higher concentrations may cause toxicity in cells.

Future Directions

There are several future directions for research on 3-[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]-2-benzofuran-1(3H)-one. One area of interest is in the development of more potent analogs of this compound with improved anti-cancer properties. Another area of research is in the investigation of its potential use in the treatment of other diseases, such as inflammatory and infectious diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity at higher concentrations.
Conclusion
In conclusion, 3-[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]-2-benzofuran-1(3H)-one is a synthetic compound with promising potential for use in various scientific research applications. Its well-established synthesis method, anti-cancer properties, and range of biochemical and physiological effects make it a promising candidate for further research. However, further studies are needed to fully understand its mechanism of action and potential toxicity at higher concentrations.

Scientific Research Applications

3-[5-(4-methoxyphenyl)-2-oxo-3(2H)-furanylidene]-2-benzofuran-1(3H)-one has been studied for its potential use in various scientific research applications. One of the main areas of interest is in the field of cancer research, where it has been found to exhibit anti-cancer properties. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.